26-iodoponasterone A
26-iodoponasterone A
Brand Name:
Vulcanchem
CAS No.:
114752-28-2
VCID:
VC0220494
InChI:
InChI=1S/C27H43IO6/c1-15(14-28)5-6-23(32)26(4,33)22-8-10-27(34)17-11-19(29)18-12-20(30)21(31)13-24(18,2)16(17)7-9-25(22,27)3/h11,15-16,18,20-23,30-34H,5-10,12-14H2,1-4H3/t15?,16-,18-,20+,21-,22-,23?,24+,25+,26+,27?/m0/s1
SMILES:
CC(CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)CI
Molecular Formula:
C11H12N2O4
Molecular Weight:
590.5 g/mol
26-iodoponasterone A
CAS No.: 114752-28-2
Main Products
VCID: VC0220494
Molecular Formula: C11H12N2O4
Molecular Weight: 590.5 g/mol
| CAS No. | 114752-28-2 |
|---|---|
| Product Name | 26-iodoponasterone A |
| Molecular Formula | C11H12N2O4 |
| Molecular Weight | 590.5 g/mol |
| IUPAC Name | (2S,3R,5R,9R,10R,13R,17S)-17-[(2R)-2,3-dihydroxy-7-iodo-6-methylheptan-2-yl]-2,3,14-trihydroxy-10,13-dimethyl-2,3,4,5,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-6-one |
| Standard InChI | InChI=1S/C27H43IO6/c1-15(14-28)5-6-23(32)26(4,33)22-8-10-27(34)17-11-19(29)18-12-20(30)21(31)13-24(18,2)16(17)7-9-25(22,27)3/h11,15-16,18,20-23,30-34H,5-10,12-14H2,1-4H3/t15?,16-,18-,20+,21-,22-,23?,24+,25+,26+,27?/m0/s1 |
| Standard InChIKey | OFAWDAXRJPJULO-GRIYGNIGSA-N |
| Isomeric SMILES | CC(CCC([C@@](C)([C@H]1CCC2([C@@]1(CC[C@H]3C2=CC(=O)[C@H]4[C@@]3(C[C@@H]([C@@H](C4)O)O)C)C)O)O)O)CI |
| SMILES | CC(CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)CI |
| Canonical SMILES | CC(CCC(C(C)(C1CCC2(C1(CCC3C2=CC(=O)C4C3(CC(C(C4)O)O)C)C)O)O)O)CI |
| Synonyms | 26-iodoponasterone A 26-IPSA |
| PubChem Compound | 195114 |
| Last Modified | Nov 11 2021 |
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